Cas no 125103-52-8 (1H-Pyrazole-4-acetamide,N-(1,1-dimethylethyl)-3,5-dimethyl-1-phenyl-)

• Product Name: 1H-Pyrazole-4-acetamide,N-(1,1-dimethylethyl)-3,5-dimethyl-1-phenyl-
• CAS No: 125103-52-8
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 173100
• PubChem ID: 3079321
• Update Time: 2025-04-19

1H-Pyrazole-4-acetamide,N-(1,1-dimethylethyl)-3,5-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetamide,N-(1,1-dimethylethyl)-3,5-dimethyl-1-phenyl-
• N-tert-butyl-2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide
• 1H-Pyrazole-4-acetamide, 3,5-dimethyl-N-(1,1-dimethylethyl)-1-phenyl-
• BRN 4194435
• 3,5-Dimethyl-N-(1,1-dimethylethyl)-1-phenyl-1H-pyrazole-4-acetamide
• 125103-52-8
• DTXSID10154649

• Inchi： 1S/C17H23N3O/c1-12-15(11-16(21)18-17(3,4)5)13(2)20(19-12)14-9-7-6-8-10-14/h6-10H,11H2,1-5H3,(H,18,21)
• InChI Key： SUAPPBWCVXMGNG-UHFFFAOYSA-N
• SMILES： O=C(CC1C(C)=NN(C2C=CC=CC=2)C=1C)NC(C)(C)C

Computed Properties

• Exact Mass: 285.18429
• Monoisotopic Mass: 285.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 478.5°Cat760mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.557
• PSA: 46.92